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Compound of Interest

Compound Name: 9-Chloroacridine

Cat. No.: B074977 Get Quote

Safe Handling and Disposal of 9-Chloroacridine
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of 9-Chloroacridine, a chemical that requires careful management due to its

potential hazards. Adherence to these procedures is critical for minimizing risk and ensuring

operational integrity.

9-Chloroacridine is a solid that can cause irritation to the skin, eyes, and respiratory system.

[1][2][3][4] Ingestion may lead to gastrointestinal irritation.[5] While its toxicological properties

have not been fully investigated, it is crucial to handle it with appropriate precautions.[5]

Essential Personal Protective Equipment (PPE)
When working with 9-Chloroacridine, the following personal protective equipment is

mandatory to prevent exposure.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses that comply with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[5]

To protect eyes from dust

particles and potential

splashes.

Skin Protection
Appropriate chemical-resistant

gloves.[1][5]

To prevent direct skin contact

and potential irritation.

Body Protection

A lab coat or other protective

clothing to prevent skin

exposure.[5]

To shield the body from

accidental spills or contact.

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements should be

followed when workplace

conditions necessitate a

respirator. A dust mask of type

N95 (US) is recommended.[1]

[3][4][5]

To avoid inhalation of dust

particles, which can cause

respiratory tract irritation.[5]

Operational Plan: Handling and Storage
Proper handling and storage are critical to minimizing the risks associated with 9-
Chloroacridine.

Handling:

Work in a well-ventilated area to keep airborne concentrations low.[5]

Minimize the generation and accumulation of dust.[5]

Avoid all direct contact with eyes, skin, and clothing.[5]

Wash hands and any exposed skin thoroughly after handling.[5]
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Remove and wash contaminated clothing before reuse.[5]

Storage:

Store in a tightly sealed container.[5]

Keep in a cool, dry, and well-ventilated area.[5]

Store away from incompatible materials, such as strong oxidizing agents.[5]

Ensure that an eyewash station and a safety shower are readily accessible in the storage

and handling areas.[5]

Emergency Protocols
Spill Response Plan
In the event of a 9-Chloroacridine spill, follow these steps methodically to ensure a safe and

effective cleanup.

Step-by-Step Spill Cleanup Procedure:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.[6][7]

Ensure Proper Ventilation: Increase ventilation in the area to disperse any airborne dust.[5]

Don Appropriate PPE: Before beginning cleanup, ensure you are wearing the recommended

personal protective equipment (safety goggles, gloves, protective clothing, and a respirator).

[5]

Contain the Spill: If it is a powder, avoid generating dust.[5] You may use a dust suppressant

if necessary.[8]

Clean Up the Spill: Carefully sweep or vacuum the spilled material.[5] Place the collected

material into a suitable, sealed container for disposal.[5]

Decontaminate the Area: Once the bulk of the spill has been removed, decontaminate the

area with a suitable cleaning agent.[6]
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Dispose of Waste: All cleanup materials and contaminated PPE should be placed in a sealed

container and disposed of as hazardous waste in accordance with local, state, and federal

regulations.[5][9]

9-Chloroacridine Spill Occurs

Evacuate and Secure Area

Ensure Proper Ventilation
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Caption: Workflow for responding to a 9-Chloroacridine spill.

First Aid Measures
Immediate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids occasionally.[5] Seek medical

attention.[5]

Skin Contact: Remove any contaminated clothing and shoes.[5] Immediately flush the

affected skin with plenty of water for at least 15 minutes.[5] Seek medical attention.[5]

Inhalation: Move the individual to an area with fresh air at once.[5][10] If breathing has

stopped, administer artificial respiration. If breathing is difficult, provide oxygen.[5] Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious and alert, have them rinse

their mouth with water and drink 2-4 cups of milk or water.[5] Never give anything by mouth

to an unconscious person.[5] Seek immediate medical attention.[5]

Disposal Plan
The disposal of 9-Chloroacridine and its waste must be handled with care to prevent

environmental contamination.

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste according to the U.S. EPA guidelines in

40 CFR Parts 261.3.[5] It is also essential to consult state and local hazardous waste

regulations to ensure complete and accurate classification.[5]

Disposal Procedure: Collect the chemical waste in suitable, closed containers.[11] Discharge

into the environment must be avoided.[11] Arrange for disposal with a licensed professional

waste disposal service.

Chemical and Physical Properties
The following table summarizes key quantitative data for 9-Chloroacridine.
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Property Value

Molecular Formula C₁₃H₈ClN[1][2][12]

Molecular Weight 213.66 g/mol [2]

Appearance Yellow-green to brown solid[2][5]

Melting Point 116-120 °C[1][2][3]

Boiling Point ~379.4 °C at 760 mmHg (Predicted)[2]

Density ~1.3 g/cm³ (Predicted)[2]

Flash Point Not applicable[1][3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 9-
Chloroacridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074977#personal-protective-equipment-for-handling-
9-chloroacridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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